Cas no 1500803-68-8 (4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid
• CAS No: 1500803-68-8
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5602736
• PubChem ID: 96799807
• Update Time: 2025-11-02

4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1500803-68-8
• EN300-1820600
• 4-(5-methylthiophen-2-yl)oxane-4-carboxylic acid
• 4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid

• Inchi： 1S/C11H14O3S/c1-8-2-3-9(15-8)11(10(12)13)4-6-14-7-5-11/h2-3H,4-7H2,1H3,(H,12,13)
• InChI Key： PHHRCGDFUKDZPV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.8Ų

Additional information on 4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid (CAS No. 1500803-68-8)

4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid (CAS No. 1500803-68-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a methylthiophene moiety and a oxane-carboxylic acid group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for keywords like "synthesis of 4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid", "applications of CAS 1500803-68-8", and "buy 4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid", reflecting its growing relevance in modern chemistry.

The compound's molecular structure, featuring a thiophene ring and a tetrahydropyran (oxane) core, makes it a valuable building block for drug discovery. Recent trends in AI-driven drug design have highlighted the importance of such heterocyclic compounds, as they often exhibit enhanced bioavailability and target specificity. Searches related to "heterocyclic compounds in drug development" and "AI-based molecular optimization" frequently intersect with discussions about this compound, underscoring its potential in cutting-edge research.

From a synthetic perspective, 4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid is typically prepared through multi-step organic reactions, including cyclization and functional group interconversion. Laboratories focusing on green chemistry often explore eco-friendly synthesis routes for this compound, aligning with the global push for sustainable chemical production. Popular queries such as "green synthesis of CAS 1500803-68-8" and "catalytic methods for oxane derivatives" reflect this growing interest among environmentally conscious researchers.

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Looking forward, the scientific community anticipates broader applications of 4-(5-Methylthiophen-2-yl)oxane-4-carboxylic acid in medicinal chemistry and material science. Emerging research areas like bioconjugation chemistry and targeted drug delivery systems may leverage this compound's unique properties. Continuous innovation in synthetic methodologies and application development ensures that this compound will remain relevant in addressing contemporary scientific challenges across multiple disciplines.